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Compound of Interest

Compound Name: Aminopropyltrimethoxysilane

Cat. No.: B080574 Get Quote

An In-depth Technical Guide to Aminopropyltrimethoxysilane: Core Physical and Chemical

Properties for Researchers

Aminopropyltrimethoxysilane (APTMS) is an organosilicon compound widely utilized across

various scientific disciplines, particularly in materials science and drug development.[1][2] Its

bifunctional nature, possessing both an organic amine group and inorganic-reactive

trimethoxysilyl groups, allows it to act as a versatile coupling agent, bridging organic and

inorganic materials.[3][4] This guide provides a detailed overview of the core physical and

chemical properties of APTMS, experimental protocols for its application, and visualizations of

its reaction mechanisms.

Core Chemical and Physical Properties
APTMS is a colorless to pale yellow liquid with a characteristic amine-like odor.[1] It is a

moisture-sensitive compound that requires careful handling and storage to prevent hydrolysis.

[1][5]
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Property Value Source

CAS Number 13822-56-5 [1][6]

IUPAC Name
3-(trimethoxysilyl)propan-1-

amine
[6]

Molecular Formula C6H17NO3Si [5][6]

Molecular Weight 179.29 g/mol [5][6]

Appearance
Clear colorless to light yellow

liquid
[1][5][7]

Odor Ammoniacal, amine-like [1][5]

Physical Properties
The physical properties of APTMS are critical for its application in various experimental setups.

These properties are summarized in the table below.

Property Value Source

Density 1.027 g/mL at 25 °C [5]

Boiling Point 91-92 °C at 15 mmHg [5]

Melting Point < -60 °C [5][8]

Flash Point 83 °C (182 °F) [3][5]

Refractive Index n20/D 1.424 [5]

Vapor Pressure 0 - 12790 Pa at 20-25 °C [5][8]

pKa 10.61 ± 0.10 (Predicted) [5]

Chemical Reactivity and Solubility
Reactivity and Stability
APTMS is stable under standard conditions but is highly sensitive to moisture.[1][5] It is

incompatible with water, strong acids, strong oxidizing agents, alcohols, and peroxides.[5][9]
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The compound is combustible.[5]

Hydrolysis and Condensation
The primary chemical reaction of APTMS involves the hydrolysis of its methoxy groups in the

presence of water. This reaction forms reactive silanol (Si-OH) groups and releases methanol

as a byproduct.[1][10] These silanol groups can then undergo condensation with hydroxyl

groups on inorganic substrates (like silica, glass, or metal oxides) to form stable covalent

siloxane (Si-O-Substrate) bonds.[3][10] The silanols can also self-condense to form cross-

linked polysiloxane structures on a surface.[10] The amine group in the molecule can catalyze

the hydrolysis reaction.[10]
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Caption: Hydrolysis and condensation pathway of Aminopropyltrimethoxysilane.

Solubility
APTMS reacts with water.[5] It is slightly soluble in chloroform and methanol and miscible with

many organic solvents like ethanol and acetone.[1][5]
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Role as a Coupling Agent
The dual functionality of APTMS is key to its primary application as a coupling agent or

adhesion promoter.[1][3] The trimethoxysilyl group provides a mechanism for bonding to

inorganic substrates, while the aminopropyl group offers a reactive site for covalent bonding or

interaction with organic molecules and polymers, such as epoxies and polyurethanes.[1][5]
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Caption: Logical relationship of APTMS as a bifunctional coupling agent.

Experimental Protocols: Surface Functionalization
APTMS is frequently used to functionalize surfaces, such as silica nanoparticles or glass slides,

to introduce amine groups. These groups can then be used for subsequent covalent

attachment of biomolecules, drugs, or other chemical entities.

General Protocol for Silanization of a Silica Substrate
This protocol provides a general workflow for modifying a silica-based surface with APTMS.
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Materials:

Substrate (e.g., silica wafers, glass slides, silica nanoparticles)

Aminopropyltrimethoxysilane (APTMS)

Anhydrous solvent (e.g., toluene or ethanol)

Cleaning solution (e.g., Piranha solution - use with extreme caution, or RCA-1 clean)

Deionized water

Inert gas (e.g., Nitrogen or Argon)

Oven

Methodology:

Substrate Cleaning and Activation:

Thoroughly clean the substrate to remove organic contaminants. For silica wafers or

glass, this can be achieved by sonication in solvents like acetone and isopropanol.

Activate the surface to generate hydroxyl (-OH) groups. This is often done by treating with

an oxygen plasma or immersing in a Piranha solution (a 3:1 mixture of concentrated

sulfuric acid and 30% hydrogen peroxide) for a specific duration, followed by extensive

rinsing with deionized water.

Dry the substrate completely, often by baking in an oven (e.g., at 110-120 °C) or under a

stream of inert gas.

Silanization Solution Preparation:

Prepare a dilute solution of APTMS (typically 1-5% v/v) in an anhydrous solvent like

toluene or ethanol. The reaction should be performed in a moisture-free environment to

prevent premature self-condensation of APTMS in the solution.

Deposition/Reaction:
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Immerse the cleaned, activated, and dried substrate into the APTMS solution.

Allow the reaction to proceed for a set time, which can range from 30 minutes to several

hours, at room temperature or with gentle heating.[10] The deposition time influences the

thickness and structure of the resulting APTMS layer.[11]

The process should be carried out under an inert atmosphere if possible to minimize

exposure to ambient moisture.

Post-Deposition Rinsing and Curing:

Remove the substrate from the silanization solution.

Rinse it thoroughly with the solvent (e.g., toluene or ethanol) to remove any physisorbed,

unreacted silane molecules.

Cure the APTMS layer by baking the substrate in an oven (e.g., at 110-120 °C for 30-60

minutes). This step promotes the formation of stable covalent bonds between the silane

and the substrate and encourages cross-linking within the silane layer.

Characterization (Optional):

The functionalized surface can be characterized using techniques such as X-ray

Photoelectron Spectroscopy (XPS) to confirm the presence of nitrogen from the amine

groups, contact angle measurements to assess changes in surface hydrophilicity, or

Atomic Force Microscopy (AFM) to analyze surface morphology.
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Caption: General experimental workflow for surface silanization with APTMS.

Safety and Handling
APTMS is a hazardous chemical that requires careful handling.[12] It can cause skin irritation

and serious eye damage.[4][12]

Handling: Use in a well-ventilated area.[13] Wear suitable protective clothing, gloves

(neoprene or nitrile rubber), and eye/face protection.[14][15] Avoid contact with skin and

eyes, and avoid inhaling vapor or mist.[13] Keep away from sources of ignition.[13]
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Storage: Store in a dry, cool, and well-ventilated place in tightly closed containers.[12][15]

The material is moisture-sensitive and should be protected from water and moist air.[5][12]

Recommended storage temperature is below +30°C.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080574#aminopropyltrimethoxysilane-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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